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Compound of Interest

Compound Name: Ethyl 3-bromopropanoate

Cat. No.: B166144 Get Quote

An In-depth Technical Guide to Ethyl 3-
bromopropanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-bromopropanoate, a

versatile reagent in organic synthesis and a crucial intermediate in the development of

pharmaceuticals. This document outlines its chemical and physical properties, synthesis

protocols, and key applications, with a focus on its role in drug discovery and development.

Core Compound Identification
CAS Number: 539-74-2[1] Molecular Formula: C₅H₉BrO₂[1] Molecular Weight: 181.03 g/mol [2]

Physicochemical Properties
Ethyl 3-bromopropanoate is a clear, colorless to pale yellow liquid with a pungent odor.[3][4] It

is sensitive to light and may turn yellow upon exposure.[3][4] The following table summarizes

its key physicochemical properties.
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Property Value

Density 1.412 g/mL at 25 °C[1][3][4]

Boiling Point 135-136 °C at 50 mmHg[1][3][4]

Flash Point 175 °F (79.4 °C)[1][3]

Refractive Index n20/D 1.452[1][3][4]

Solubility
Soluble in water, alcohol, chloroform, and

benzene.[3][4]

Synthesis of Ethyl 3-bromopropanoate
The synthesis of Ethyl 3-bromopropanoate can be achieved through several methods. The

two primary routes are the esterification of 3-bromopropionic acid and the hydrobromination of

ethyl acrylate.[1]

Experimental Protocol: Esterification of 3-
bromopropionic Acid
This protocol is based on the classic Fischer esterification method.

Materials:

3-bromopropionic acid

Ethanol

p-toluenesulfonic acid (catalyst)

Benzene (or another suitable water-entraining solvent)

5% Sodium bicarbonate solution

Water

Procedure:
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In a 100 mL three-necked round-bottom flask, combine 30 g of 3-bromopropionic acid and

ethanol in a 1:1.5 molar ratio.[4]

Add 60 mL of benzene and 1.2 g of p-toluenesulfonic acid to the flask.[4]

Equip the flask with a condenser and a water separator (Dean-Stark apparatus).

Heat the mixture to reflux at 80 °C for approximately 3.5 hours, or until no more water is

collected in the separator.[4]

After cooling, evaporate the solvent under reduced pressure.

Wash the remaining residue with 20 mL of 5% sodium bicarbonate solution, followed by 50

mL of water.[4]

Purify the crude product by distillation to obtain Ethyl 3-bromopropanoate.[4]
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Workflow for Esterification Synthesis

1. Mix Reactants
(3-bromopropionic acid, ethanol,
p-toluenesulfonic acid, benzene)

2. Reflux with Water Removal
(80 °C, ~3.5h)

3. Solvent Evaporation
(Reduced Pressure)

4. Aqueous Workup
(Wash with NaHCO3 and Water)

5. Purification
(Distillation)

Pure Ethyl 3-bromopropanoate

Click to download full resolution via product page

A simplified workflow for the synthesis of Ethyl 3-bromopropanoate.

Applications in Organic Synthesis and Drug
Development
Ethyl 3-bromopropanoate is a valuable building block in organic chemistry, primarily serving

as an alkylating agent.[1][4] The presence of a bromine atom, a good leaving group, allows for
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the introduction of an ethyl propanoate moiety onto various nucleophiles.[4]

This reactivity is widely exploited in the pharmaceutical industry for the synthesis of more

complex molecules and active pharmaceutical ingredients (APIs).[1][5] For example, it has

been utilized in the preparation of (3′,4′-dimethoxyphenyl)-5-oxopentanoic acid.[4] Additionally,

deuterated forms of Ethyl 3-bromopropanoate are synthesized for use as tracers or internal

standards in quantitative analytical studies during drug development.[6]
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Role as an Alkylating Agent

Reactants

Products

Ethyl 3-bromopropanoate
(Electrophile)

Alkylated Product
(Nu-CH2CH2COOEt)Bromide Ion (Br-)

Nucleophile (Nu:)

SN2 Reaction

Applications of Ethyl 3-bromopropanoate

Ethyl 3-bromopropanoate

Organic Synthesis Intermediate Pharmaceutical Development

Alkylation Reactions Synthesis of Complex Molecules Active Pharmaceutical
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Analytical Tracer Studies
(Deuterated Isotopes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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